Cas no 858758-94-8 (3-(2-ethoxyphenoxy)-2-methyl-7-(2-methylprop-2-enoxy)chromen-4-one)

• Product Name: 3-(2-ethoxyphenoxy)-2-methyl-7-(2-methylprop-2-enoxy)chromen-4-one
• CAS No: 858758-94-8
• MF: C₂₂H₂₂O₅
• MW: 366.407086849213
• CID: 5420496
• PubChem ID: 1755246
• Update Time: 2025-11-07

3-(2-ethoxyphenoxy)-2-methyl-7-(2-methylprop-2-enoxy)chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-ethoxyphenoxy)-2-methyl-7-(2-methylprop-2-enoxy)chromen-4-one

• Inchi： 1S/C22H22O5/c1-5-24-18-8-6-7-9-19(18)27-22-15(4)26-20-12-16(25-13-14(2)3)10-11-17(20)21(22)23/h6-12H,2,5,13H2,1,3-4H3
• InChI Key： QNUAQCYHKGSWRC-UHFFFAOYSA-N
• SMILES： C1(C)OC2=CC(OCC(C)=C)=CC=C2C(=O)C=1OC1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 366.14672380g/mol
• Monoisotopic Mass: 366.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(2-ethoxyphenoxy)-2-methyl-7-(2-methylprop-2-enoxy)chromen-4-one

Comprehensive Analysis of 3-(2-ethoxyphenoxy)-2-methyl-7-(2-methylprop-2-enoxy)chromen-4-one (CAS No. 858758-94-8)

The compound 3-(2-ethoxyphenoxy)-2-methyl-7-(2-methylprop-2-enoxy)chromen-4-one (CAS No. 858758-94-8) is a synthetic chromen-4-one derivative with a unique molecular structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. The presence of both ethoxyphenoxy and methylprop-2-enoxy functional groups in its structure makes it a versatile intermediate for further chemical modifications.

One of the most frequently asked questions about this compound is its synthesis method and purity standards. Researchers often search for "how to synthesize 3-(2-ethoxyphenoxy)-2-methyl-7-(2-methylprop-2-enoxy)chromen-4-one" or "CAS No. 858758-94-8 purity analysis." The compound is typically synthesized through multi-step organic reactions, including etherification and cyclization processes. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to confirm its purity and structural integrity.

In the context of pharmaceutical research, this compound has shown promise as a potential scaffold for drug development. Its chromen-4-one core is structurally similar to flavonoids, which are known for their antioxidant and anti-inflammatory properties. Recent studies have explored its biological activity, particularly in modulating enzyme pathways related to oxidative stress. Keywords such as "3-(2-ethoxyphenoxy)-2-methyl-7-(2-methylprop-2-enoxy)chromen-4-one biological effects" and "CAS No. 858758-94-8 therapeutic potential" are trending in scientific literature and search engines.

Another area of interest is the compound's material science applications. Its unique structure allows it to interact with polymers and other organic materials, making it a candidate for advanced coatings or adhesives. Searches like "chromen-4-one derivatives in material science" or "CAS No. 858758-94-8 polymer compatibility" reflect the growing curiosity about its non-pharmaceutical uses.

The stability and storage conditions of this compound are also critical topics. Researchers often inquire about "optimal storage for 3-(2-ethoxyphenoxy)-2-methyl-7-(2-methylprop-2-enoxy)chromen-4-one" or "CAS No. 858758-94-8 shelf life." Proper storage in a cool, dry environment under inert conditions is recommended to maintain its stability over time. Analytical techniques such as mass spectrometry (MS) and infrared (IR) spectroscopy are essential for monitoring its degradation profile.

In summary, 3-(2-ethoxyphenoxy)-2-methyl-7-(2-methylprop-2-enoxy)chromen-4-one (CAS No. 858758-94-8) is a multifaceted compound with diverse applications. Its synthesis, biological activity, and material compatibility make it a subject of ongoing research. As interest in chromen-4-one derivatives continues to rise, this compound is poised to play a significant role in both scientific and industrial advancements.